Cas no 1545583-66-1 (3-fluorotetrahydrofuran-3-carboxylic acid)

• Product Name: 3-fluorotetrahydrofuran-3-carboxylic acid
• CAS No: 1545583-66-1
• MF: C₅H₇FO₃
• MW: 134.105685472488
• CID: 4605137
• PubChem ID: 84020609
• Update Time: 2025-10-28

3-fluorotetrahydrofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluorooxolane-3-carboxylic acid
• 3-Furancarboxylic acid, 3-fluorotetrahydro-
• 3-Fluorotetrahydrofuran-3-carboxylic acid
• 3-fluorotetrahydrofuran-3-carboxylic acid

• Inchi： 1S/C5H7FO3/c6-5(4(7)8)1-2-9-3-5/h1-3H2,(H,7,8)
• InChI Key： BPEYDXDTBSVSCQ-UHFFFAOYSA-N
• SMILES： O1CCC(F)(C(O)=O)C1

Computed Properties

• Exact Mass: 134.03792224g/mol
• Monoisotopic Mass: 134.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 3-fluorotetrahydrofuran-3-carboxylic acid

3-Fluorotetrahydrofuran-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1545583-66-1, commonly referred to as 3-fluorotetrahydrofuran-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of tetrahydrofuran (THF), a widely used solvent in organic synthesis, with a fluorine atom and a carboxylic acid group attached at the third position of the ring. The unique combination of these functional groups imparts 3-fluorotetrahydrofuran-3-carboxylic acid with distinctive chemical properties, making it a valuable compound for various applications.

3-Fluorotetrahydrofuran-3-carboxylic acid is synthesized through a series of well-established organic reactions. The synthesis typically involves the fluorination of tetrahydrofuran followed by oxidation to introduce the carboxylic acid group. Recent advancements in fluorination techniques, such as the use of electrophilic fluorination agents or transition-metal-catalyzed methods, have improved the efficiency and selectivity of this process. These methods are particularly important for producing enantiomerically pure compounds, which are crucial for pharmaceutical applications.

One of the most notable applications of 3-fluorotetrahydrofuran-3-carboxylic acid is in drug discovery. The compound serves as a versatile building block for constructing complex molecular architectures. Its fluorine atom contributes to enhanced lipophilicity and metabolic stability, while the carboxylic acid group provides opportunities for further functionalization, such as esterification or amidation. Recent studies have demonstrated its utility in designing inhibitors for various enzymes, including kinases and proteases, which are key targets in the treatment of diseases like cancer and neurodegenerative disorders.

In addition to its role in pharmaceuticals, 3-fluorotetrahydrofuran-3-carboxylic acid has found applications in materials science. The compound can be polymerized to form high-performance polymers with unique mechanical and thermal properties. These polymers exhibit excellent resistance to harsh environments and are being explored for use in advanced composites and electronic materials. Recent research has focused on optimizing polymerization conditions to enhance the mechanical strength and biodegradability of these materials.

The environmental impact of 3-fluorotetrahydrofuran-3-carboxylic acid is another area of active research. While the compound itself is not classified as hazardous under current regulations, its synthesis and application may involve processes that generate waste or byproducts requiring careful management. Efforts are underway to develop sustainable synthesis routes that minimize environmental footprint, such as using renewable feedstocks or catalytic processes that reduce energy consumption.

From a structural perspective, 3-fluorotetrahydrofuran-3-carboxylic acid exhibits interesting stereochemical properties due to the presence of chiral centers at the third position of the ring. This stereochemistry plays a critical role in determining the compound's biological activity and physical properties. Recent studies have utilized computational methods, such as molecular docking and dynamics simulations, to better understand how these stereochemical features influence molecular interactions with biological targets.

In conclusion, 3-fluorotetrahydrofuran-3-carboxylic acid (CAS No. 1545583-66-1) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure enables it to serve as a valuable building block in drug discovery, materials science, and other areas of research. As advancements in synthetic methodologies and computational tools continue to emerge, the applications and understanding of this compound are expected to expand further, solidifying its importance in modern chemistry.